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Compound of Interest

Compound Name: Disperse Red 354

Cat. No.: B072953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Disperse Red 354,

focusing on its classification as a monoazo dye. The document details its chemical and

physical properties, provides a detailed experimental protocol for its synthesis, and visualizes

the synthetic pathway.

Classification and Properties of Disperse Red 354
Disperse Red 354 is unequivocally classified as a monoazo disperse dye. This classification is

derived from its chemical structure, which contains a single azo group (-N=N-) linking two

aromatic moieties. The manufacturing process, which involves a diazotization and coupling

reaction, is a hallmark of azo dye synthesis.[1] Specifically, it is produced by the diazotization of

2-Chloro-4-nitrobenzenamine followed by a coupling reaction with 3-Acetamido-N,N-bis(2-

acetoxyethyl)benzeneamine.[1]

Azo dyes are a major class of synthetic colorants characterized by the presence of the azo

chromophore.[2] Disperse dyes, a category to which Disperse Red 354 belongs, are non-ionic

dyes with low water solubility, making them suitable for dyeing hydrophobic fibers such as

polyester.

The key quantitative data for Disperse Red 354 are summarized in the table below for easy

reference.
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Property Value

Molecular Formula C₂₂H₂₄ClN₅O₇

Molecular Weight 505.91 g/mol

CAS Number Not explicitly found, but related to intermediates

Appearance Dark red powder[1]

IUPAC Name

2-[3-acetamido-N-(2-acetyloxyethyl)-4-[(2-

chloro-4-nitrophenyl)diazenyl]anilino]ethyl

acetate[3]

Experimental Protocol: Synthesis of Disperse Red
354
The synthesis of Disperse Red 354 is a two-step process involving the formation of a

diazonium salt from a primary aromatic amine (diazotization), followed by the reaction of this

salt with a coupling component. The following is a detailed, generalized experimental protocol

for the synthesis of a monoazo disperse dye like Disperse Red 354, based on established

laboratory procedures for diazotization and coupling reactions.

Step 1: Diazotization of 2-Chloro-4-nitrobenzenamine
The first step is the conversion of the primary aromatic amine, 2-Chloro-4-nitrobenzenamine,

into its corresponding diazonium salt. This reaction is typically carried out in an acidic medium

at a low temperature to ensure the stability of the diazonium salt.

Materials:

2-Chloro-4-nitrobenzenamine

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Distilled Water
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Ice

Procedure:

In a beaker, dissolve a specific molar equivalent of 2-Chloro-4-nitrobenzenamine in a mixture

of concentrated hydrochloric acid and water. Stir until a homogenous solution or a fine

suspension is obtained.

Cool the mixture to 0-5 °C in an ice bath. It is crucial to maintain this low temperature

throughout the reaction to prevent the decomposition of the diazonium salt.

Prepare a solution of sodium nitrite by dissolving a stoichiometric amount in cold distilled

water.

Slowly add the sodium nitrite solution dropwise to the cooled amine solution with constant

stirring. The addition should be slow enough to keep the temperature below 5 °C.

After the complete addition of the sodium nitrite solution, continue to stir the mixture for an

additional 15-30 minutes to ensure the diazotization is complete. The resulting solution

contains the diazonium salt of 2-Chloro-4-nitrobenzenamine.

Step 2: Coupling Reaction with 3-Acetamido-N,N-bis(2-
acetoxyethyl)benzeneamine
The second step involves the electrophilic substitution reaction between the diazonium salt

prepared in Step 1 and the coupling component, 3-Acetamido-N,N-bis(2-

acetoxyethyl)benzeneamine.

Materials:

Diazonium salt solution from Step 1

3-Acetamido-N,N-bis(2-acetoxyethyl)benzeneamine

Suitable solvent (e.g., acetic acid, ethanol)

Sodium Acetate (optional, for pH adjustment)
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Procedure:

Dissolve a molar equivalent of 3-Acetamido-N,N-bis(2-acetoxyethyl)benzeneamine in a

suitable solvent in a separate beaker.

Cool this solution to 0-5 °C in an ice bath.

Slowly add the cold diazonium salt solution from Step 1 to the solution of the coupling

component with vigorous stirring. The pH of the reaction mixture may need to be adjusted to

a weakly acidic or neutral range (typically pH 4-5) to facilitate the coupling reaction. This can

be achieved by the addition of a solution of sodium acetate.[1]

A colored precipitate of Disperse Red 354 will form as the reaction proceeds. Continue

stirring the mixture in the ice bath for 1-2 hours to ensure the completion of the coupling

reaction.

After the reaction is complete, the precipitated dye is collected by filtration.

The crude dye is then washed thoroughly with cold water to remove any unreacted starting

materials and inorganic salts.

The final product is dried, typically in a vacuum oven at a low temperature, to yield the dark

red powder of Disperse Red 354.[1]

Visualization of the Synthesis Workflow
The synthesis of Disperse Red 354 can be visualized as a two-stage chemical workflow. The

following diagram, generated using the DOT language, illustrates the logical progression from

starting materials to the final dye product.

Caption: Synthesis workflow of Disperse Red 354 via diazotization and azo coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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